Cas no 90925-49-8 ( )
structure
Product Name:
CAS No:90925-49-8
MF:C10H14O2
MW:166.216963291168
CID:995211
PubChem ID:234227
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 2-phenylbutane-2,3-diol
- DTXSID00283836
- NSC-33709
- NSC33709
- 90925-49-8
-
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- Inchi: 1S/C10H14O2/c1-8(11)10(2,12)9-6-4-3-5-7-9/h3-8,11-12H,1-2H3
- InChI Key: ZVFOERMFRFPDRR-UHFFFAOYSA-N
- SMILES: OC(C)(C1C=CC=CC=1)C(C)O
Computed Properties
- Exact Mass: 166.099
- Monoisotopic Mass: 166.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.097
- Boiling Point: 305.3°C at 760 mmHg
- Flash Point: 147.2°C
- Refractive Index: 1.541
- PSA: 40.46000
- LogP: 1.27490
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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